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Compound of Interest

Compound Name: 2-Methylhexanamide

Cat. No.: B1654000

Technical Guide: 2-Methylhexanamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the depositor-supplied synonyms
for 2-Methylhexanamide, a detailed experimental protocol for its synthesis, and a classification
of its chemical structure. The information is intended for use by researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Depositor-Supplied Synonyms for 2-
Methylhexanamide

The following table summarizes the various synonyms and identifiers for 2-Methylhexanamide
as supplied by depositors to public chemical databases.[1] This information is crucial for
accurate literature searches and unambiguous identification of the compound.
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Identifier Type Identifier

IUPAC Name 2-methylhexanamide
CAS Number 20923-63-1
PubChem CID 2828737

DSSTox Substance ID

DTXSID70385210

INChI=1S/C7H15NO/c1-3-4-5-6(2)7(8)9/h6H,3-

inChl 5H2,1-2H3,(H2,8,9)

InChlKey ZRLFRWNYFMYZEG-UHFFFAOYSA-N
SMILES CCCCC(C)C(=O)N

Other Synonyms Hexanamide, 2-methyl-

methylhexanamide

RefChem:263853

DTXCID80336233

SCHEMBL276837

SCHEMBL277109

SCHEMBL3803891

SCHEMBL3803892

SCHEMBL4161786

SCHEMBL7860768

SCHEMBL8010785

SCHEMBL8012002

HMS1577K18

AKOS006342425
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Experimental Protocols: Synthesis of 2-
Methylhexanamide

The synthesis of primary amides such as 2-Methylhexanamide can be achieved through
several established methods. A common and effective approach involves the reaction of an
acyl chloride with ammonia.[2][3][4] This method is favored for its high reactivity and good
yields.

General Procedure for the Amidation of 2-
Methylhexanoyl Chloride

This protocol describes the synthesis of 2-Methylhexanamide from its corresponding acyl
chloride, 2-methylhexanoyl chloride.

Materials:

2-methylhexanoyl chloride

Concentrated aqueous ammonia (NHs)

Dichloromethane (DCM) or other suitable aprotic solvent

Deionized water

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Ice bath

Procedure:

o Reaction Setup: In a fume hood, dissolve 2-methylhexanoyl chloride in dichloromethane in a
round-bottom flask equipped with a magnetic stirrer. Cool the flask in an ice bath to 0-5 °C.

o Ammonia Addition: While vigorously stirring the cooled solution, slowly add an excess of
concentrated aqueous ammonia. A violent reaction may occur, producing a white precipitate
(ammonium chloride) and the desired amide.[2][4]
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e Reaction Quenching and Extraction: After the addition is complete, allow the reaction mixture
to stir for an additional 30 minutes as it slowly warms to room temperature. Quench the
reaction by adding deionized water. Transfer the mixture to a separatory funnel.

o Workup: Separate the organic layer. Wash the organic layer sequentially with deionized
water and then a saturated brine solution. Dry the organic layer over anhydrous magnesium
sulfate or sodium sulfate.

« |solation: Filter the drying agent and remove the solvent from the filtrate under reduced
pressure using a rotary evaporator to yield the crude 2-Methylhexanamide.

 Purification: The crude product can be further purified by recrystallization or column
chromatography if necessary.

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis of 2-
Methylhexanamide and the logical classification of amides.
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Caption: Synthesis workflow for 2-Methylhexanamide.
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Caption: Classification of 2-Methylhexanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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